Cas no 13421-00-6 (5-chloro-2-iodo-benzoic acid)

• Product Name: 5-chloro-2-iodo-benzoic acid
• CAS No: 13421-00-6
• MF: C₇H₄ClIO₂
• MW: 282.462933540344
• MDL: MFCD00079733
• CID: 49228
• PubChem ID: 139451
• Update Time: 2025-05-26

5-chloro-2-iodo-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-iodobenzoic acid
• 5-Chloro-2-iodobnezoic acid
• 2-Iodo-5-chlorobenzoic acid
• 2-iodoyl-5-chlorobenzoic acid
• 5-Chlor-2-jod-benzoesaeure
• 5-chloro-2-iodo-benzoic acid
• Benzoic acid,5-chloro-2-iodo
• BUTTPARK 100\07-48
• Benzoic acid, 5-chloro-2-iodo-
• 2-Iodo-5-chlorobenzoicacid
• 5-Chloro-2-iodobnezoic Acid
• NRPQWTVTBCRPEL-UHFFFAOYSA-N
• PubChem3818
• 5-chloro-2-iodo benzoic acid
• 5-chloro-2- iodobenzoic acid
• Benzoic acid,5-chloro-2-iodo-
• SBB064624
• CK1078
• RP29875
• AS00876
• AE-641/30105033
• CCG-234063
• FT-0620256
• SY025681
• J-517313
• BB 0245932
• EN300-39536
• Z239685226
• 5-Chloro-2-iodobenzoic acid, AldrichCPR
• AKOS000109279
• AM20020411
• 13421-00-6
• AB01330728-02
• MFCD00079733
• J-006499
• SCHEMBL275101
• A20218
• NCGC00338301-01
• DTXSID60158596
• DS-12445
• DB-023725
• DTXCID7081087

• MDL： MFCD00079733
• Inchi： 1S/C7H4ClIO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)
• InChI Key： NRPQWTVTBCRPEL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 281.89400
• Monoisotopic Mass: 281.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 2.1±0.1 g/cm3
• Melting Point: 172-174°C
• Boiling Point: 336.4±27.0 °C at 760 mmHg
• Flash Point: 157.2±23.7 °C
• Refractive Index: 1.673
• PSA: 37.30000
• LogP: 2.64280
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-chloro-2-iodo-benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302 (50%) H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-chloro-2-iodo-benzoic acid

Research Brief on 5-Chloro-2-Iodo-Benzoic Acid (CAS: 13421-00-6): Recent Advances and Applications

5-Chloro-2-iodo-benzoic acid (CAS: 13421-00-6) is a halogenated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis, medicinal chemistry, and drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, including potential therapeutics for various diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological activities, and emerging applications.

One of the most notable developments in the use of 5-chloro-2-iodo-benzoic acid is its application in cross-coupling reactions, particularly in palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings. A 2023 study published in the Journal of Organic Chemistry demonstrated the efficiency of this compound as a building block for the synthesis of complex biaryl structures, which are prevalent in many pharmaceutical agents. The presence of both chlorine and iodine substituents on the aromatic ring allows for selective functionalization, enabling the construction of diverse molecular scaffolds with high precision.

In medicinal chemistry, 5-chloro-2-iodo-benzoic acid has been explored as a precursor for the development of novel antimicrobial and anticancer agents. A recent European Journal of Medicinal Chemistry report (2024) described the synthesis of a series of derivatives incorporating this compound, which exhibited potent inhibitory activity against multidrug-resistant bacterial strains. The study attributed the observed bioactivity to the synergistic effects of the halogen substituents, which enhance the compound's ability to interact with bacterial enzymes and disrupt essential metabolic pathways.

Furthermore, the compound's potential in targeted drug delivery systems has been investigated. Researchers have functionalized nanoparticles with 5-chloro-2-iodo-benzoic acid to improve their binding affinity for specific cellular receptors, as reported in a 2024 ACS Nano publication. This approach holds promise for enhancing the efficacy of chemotherapeutic agents while minimizing off-target effects, addressing a critical challenge in cancer treatment.

In conclusion, 5-chloro-2-iodo-benzoic acid (CAS: 13421-00-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from organic synthesis to drug development. Ongoing studies are expected to further expand its utility, particularly in the design of next-generation therapeutics and advanced materials. Researchers are encouraged to explore its potential in emerging areas such as photopharmacology and bioorthogonal chemistry, where its reactivity profile may offer distinct advantages.